Cas no 2227695-33-0 ((2S)-5-methoxy-5-methylhexan-2-amine)
(2S)-5-methoxy-5-methylhexan-2-amine Chemical and Physical Properties
Names and Identifiers
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- (2S)-5-methoxy-5-methylhexan-2-amine
- 2227695-33-0
- EN300-1805019
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- Inchi: 1S/C8H19NO/c1-7(9)5-6-8(2,3)10-4/h7H,5-6,9H2,1-4H3/t7-/m0/s1
- InChI Key: FMKLGLSTUYAPKR-ZETCQYMHSA-N
- SMILES: O(C)C(C)(C)CC[C@H](C)N
Computed Properties
- Exact Mass: 145.146664230g/mol
- Monoisotopic Mass: 145.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.2Ų
(2S)-5-methoxy-5-methylhexan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805019-0.05g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-0.1g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-0.25g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-0.5g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-1.0g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 1g |
$1829.0 | 2023-05-26 | ||
| Enamine | EN300-1805019-2.5g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-5.0g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 5g |
$5304.0 | 2023-05-26 | ||
| Enamine | EN300-1805019-10.0g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 10g |
$7866.0 | 2023-05-26 | ||
| Enamine | EN300-1805019-1g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1805019-5g |
(2S)-5-methoxy-5-methylhexan-2-amine |
2227695-33-0 | 5g |
$3687.0 | 2023-09-19 |
(2S)-5-methoxy-5-methylhexan-2-amine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on (2S)-5-methoxy-5-methylhexan-2-amine
Recent Advances in the Study of (2S)-5-methoxy-5-methylhexan-2-amine (CAS: 2227695-33-0) in Chemical Biology and Pharmaceutical Research
The compound (2S)-5-methoxy-5-methylhexan-2-amine (CAS: 2227695-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetics, and synthetic pathways. The growing interest in this molecule is driven by its promising role in the development of novel therapeutics, particularly in the areas of neurology and oncology.
Recent studies have focused on the synthesis and optimization of (2S)-5-methoxy-5-methylhexan-2-amine, with researchers employing advanced catalytic methods to achieve high enantioselectivity and yield. One notable approach involves the use of asymmetric hydrogenation techniques, which have proven effective in producing the desired enantiomer with minimal byproducts. Additionally, computational modeling has been utilized to predict the compound's binding affinity to various biological targets, providing valuable insights for further drug development.
In terms of biological activity, (2S)-5-methoxy-5-methylhexan-2-amine has demonstrated significant potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may interact with specific receptors in the central nervous system, offering a potential avenue for the treatment of neurological disorders such as depression and anxiety. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical evaluation.
The pharmaceutical industry has also taken note of the compound's potential, with several companies exploring its incorporation into proprietary drug formulations. Patent filings related to (2S)-5-methoxy-5-methylhexan-2-amine have increased in recent years, reflecting the growing commercial interest in this molecule. These patents often highlight the compound's versatility, with claims covering its use in combination therapies and as a scaffold for the development of derivatives with enhanced pharmacological properties.
Despite these advancements, challenges remain in the full characterization of (2S)-5-methoxy-5-methylhexan-2-amine. Researchers are particularly interested in understanding its mechanism of action at the molecular level, as well as its potential off-target effects. Ongoing studies are employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's interactions with biological macromolecules. These efforts are expected to provide a more comprehensive understanding of its therapeutic potential and limitations.
In conclusion, (2S)-5-methoxy-5-methylhexan-2-amine (CAS: 2227695-33-0) represents a promising candidate for further investigation in the field of chemical biology and pharmaceutical research. Its unique structural and pharmacological properties, combined with the growing body of scientific literature supporting its potential applications, underscore the importance of continued research in this area. Future studies will likely focus on optimizing its synthetic routes, expanding its therapeutic indications, and advancing it through the drug development pipeline.
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